1-{Bicyclo[4.1.0]heptan-1-yl}ethan-1-amine hydrochloride

• IUPAC Name: 1-(1-bicyclo[4.1.0]heptanyl)ethanamine;hydrochloride
• InChI: InChI=1S/C9H17N.ClH/c1-7(10)9-5-3-2-4-8(9)6-9;/h7-8H,2-6,10H2,1H3;1H
• InChI Key: BTIRLQCKSDHPDL-UHFFFAOYSA-N
• Canonical SMILES: CC(C12CCCCC1C2)N.Cl
• Molecular Formula: C9H18ClN
• Molecular Weight: 175.70 g/mol

Description

“1-{Bicyclo[4.1.0]heptan-1-yl}ethan-1-amine hydrochloride” is a chemical compound with the CAS Number: 2060040-35-7. It has a molecular weight of 175.7. The IUPAC name for this compound is 1-(bicyclo [4.1.0]heptan-1-yl)ethan-1-amine hydrochloride.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H17N.ClH/c1-7(10)9-5-3-2-4-8(9)6-9;/h7-8H,2-6,10H2,1H3;1H. This code provides a unique representation of the molecule’s structure.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. More specific physical and chemical properties are not available in the search results.

Scientific Research Applications

Synthesis and Chemical Properties

• A series of 1,3-disubstituted ureas containing a bicyclic lipophilic group, similar to 1-{Bicyclo[4.1.0]heptan-1-yl}ethan-1-amine hydrochloride, were synthesized and found to be potent inhibitors of RNA virus replication and soluble epoxide hydrolase (Pitushkin et al., 2020).

Reactivity and Transformation

• Bicyclic amines like 1-{Bicyclo[4.1.0]heptan-1-yl}ethan-1-amine hydrochloride demonstrate high reactivity and can be converted into various compounds, such as piperidine derivatives, under different conditions (Grob & Krasnobajew, 1964).
• The conversion of bicyclic amines to polysubstituted bicyclo[3.1.1]heptan-1-amines through photochemical reactions has been reported, indicating a method for creating complex, sp3-rich primary amine building blocks (Harmata et al., 2021).

Medicinal Chemistry Applications

• Amines with bridged bicyclic carbon skeletons, similar to 1-{Bicyclo[4.1.0]heptan-1-yl}ethan-1-amine hydrochloride, are valuable in medicinal chemistry as building blocks. Their conversion into various polysubstituted compounds using photochemistry has been explored (Harmata et al., 2020).
• Optically active bicyclo[2.2.1]heptane compounds have been synthesized, starting from a bicyclic amine and used to build key intermediates for developing anticancer nucleoside analogues (Tănase et al., 2014).

Structural and Molecular Studies

• NMR studies of diastereoisomerism in compounds related to 1-{Bicyclo[4.1.0]heptan-1-yl}ethan-1-amine hydrochloride have provided insights into the structural and electronic properties of these molecules (Tandura et al., 2001).

Safety and Hazards

The safety data sheet for this compound indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and if in eyes: Rinse cautiously with water for several minutes.